Cas no 1247066-51-8 (2-(cyclopentylmethyl)(methyl)aminoethan-1-ol)

• Product Name: 2-(cyclopentylmethyl)(methyl)aminoethan-1-ol
• CAS No: 1247066-51-8
• MDL: MFCD16162870
• CID: 4580343
• PubChem ID: 62020995
• Update Time: 2025-06-29

2-(cyclopentylmethyl)(methyl)aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(N-(cyclopentylmethyl)-N-methylamino)ethanol
• 2-[(CYCLOPENTYLMETHYL)(METHYL)AMINO]ETHAN-1-OL
• 2-(cyclopentylmethyl)(methyl)aminoethan-1-ol

• MDL： MFCD16162870

Additional information on 2-(cyclopentylmethyl)(methyl)aminoethan-1-ol

Comprehensive Analysis of 2-(cyclopentylmethyl)(methyl)aminoethan-1-ol (CAS No. 1247066-51-8): Properties, Applications, and Industry Trends

2-(cyclopentylmethyl)(methyl)aminoethan-1-ol (CAS 1247066-51-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This secondary amine-alcohol hybrid exhibits a cyclopentylmethyl group attached to a methylaminoethanol backbone, offering versatile reactivity for synthetic applications. The compound's molecular formula C₉H₁₉NO and moderate polarity make it soluble in common organic solvents while maintaining sufficient stability for various reaction conditions.

Recent studies highlight the growing importance of amino alcohol derivatives like 2-(cyclopentylmethyl)(methyl)aminoethan-1-ol in drug discovery pipelines. Pharmaceutical researchers are particularly interested in its potential as a chiral building block for CNS-active compounds, given the cyclopentyl moiety's ability to influence blood-brain barrier penetration. The compound's hydrogen bonding capacity through both amine and hydroxyl groups enables diverse molecular interactions, making it valuable for designing targeted therapeutics and catalysts.

From a synthetic chemistry perspective, 1247066-51-8 serves as an intermediate for constructing more complex nitrogen-containing heterocycles. Its methylaminoethanol segment allows for straightforward functionalization, while the cyclopentylmethyl group provides steric bulk that can influence reaction stereoselectivity. These characteristics align with current industry demands for custom synthons that enable efficient structure-activity relationship studies in medicinal chemistry programs.

The compound's physicochemical properties have been characterized through advanced analytical techniques. HPLC purity analysis typically shows >95% purity for research-grade material, with characteristic NMR peaks at δ 2.5-3.0 ppm (N-CH₂) and δ 3.5-3.8 ppm (O-CH₂). Thermal analysis reveals stability up to 150°C, suggesting suitability for various high-temperature reactions. These data points address common queries from researchers regarding compound characterization and handling conditions.

Emerging applications of 2-(cyclopentylmethyl)(methyl)aminoethan-1-ol extend beyond pharmaceuticals. Material scientists are exploring its use in functional polymer synthesis, where the amine and hydroxyl groups can participate in crosslinking reactions. Additionally, the compound shows promise in asymmetric catalysis as a potential ligand precursor, particularly for transition metal complexes used in C-C bond forming reactions.

Quality control protocols for CAS 1247066-51-8 emphasize rigorous impurity profiling to ensure research reproducibility. Common analytical methods include GC-MS for volatile byproducts and ion chromatography for ionic impurities. These procedures reflect the compound's growing importance in high-value chemical synthesis where even minor contaminants can significantly impact downstream reactions.

From an environmental standpoint, 2-(cyclopentylmethyl)(methyl)aminoethan-1-ol demonstrates favorable biodegradation potential in standard OECD tests, addressing increasing industry focus on green chemistry principles. Its low bioaccumulation potential and moderate water solubility contribute to safer handling profiles compared to many aromatic amines, making it attractive for sustainable chemistry initiatives.

The commercial availability of 1247066-51-8 has expanded significantly since 2020, with multiple suppliers now offering gram to kilogram quantities. This availability supports its growing adoption in high-throughput screening platforms and combinatorial chemistry applications. Current market trends suggest increasing demand for custom derivatives of this scaffold, particularly for structure-based drug design projects targeting GPCRs.

Future research directions for 2-(cyclopentylmethyl)(methyl)aminoethan-1-ol include exploration of its metal-chelating properties and potential applications in organocatalysis. The compound's balanced lipophilicity (calculated logP ~1.2) and hydrogen-bonding capacity position it as a versatile intermediate for developing new synthetic methodologies. These developments align with broader industry needs for atom-efficient transformations and sustainable synthetic routes.

In summary, 2-(cyclopentylmethyl)(methyl)aminoethan-1-ol (CAS 1247066-51-8) represents a chemically intriguing scaffold with multidisciplinary applications. Its unique structural features combine the conformational constraints of a cyclopentyl ring with the synthetic flexibility of an ethanolamine moiety, offering researchers a valuable tool for molecular design across pharmaceutical, materials, and catalytic applications.